Cas no 1153349-35-9 (N-(6-methylheptan-2-yl)thian-4-amine)

• Product Name: N-(6-methylheptan-2-yl)thian-4-amine
• CAS No: 1153349-35-9
• MF: C₁₃H₂₇NS
• MW: 229.425182580948
• CID: 5230612
• PubChem ID: 43394838
• Update Time: 2026-03-07

N-(6-methylheptan-2-yl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(6-methylheptan-2-yl)tetrahydro-2H-thiopyran-4-amine
• N-(6-methylheptan-2-yl)thian-4-amine

• Inchi： 1S/C13H27NS/c1-11(2)5-4-6-12(3)14-13-7-9-15-10-8-13/h11-14H,4-10H2,1-3H3
• InChI Key： TXIXRHHOSKPDCL-UHFFFAOYSA-N
• SMILES： C1SCCC(NC(CCCC(C)C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-(6-methylheptan-2-yl)thian-4-amine

N-(6-methylheptan-2-yl)thian-4-amine: A Novel Thiazole Derivative with Promising Therapeutic Potential

N-(6-methylheptan-2-yl)thian-4-amine, with the chemical formula C₁₃H₂₃NS, is a compound identified under the CAS number 1153349-35-9. This molecule represents a unique structural framework that combines the pharmacophoric features of thiazole rings with a hydrocarbon chain, offering potential applications in pharmaceutical research. The synthesis and biological evaluation of this compound have been extensively explored in recent years, highlighting its role in modulating specific biological pathways.

Recent studies have demonstrated that the thiazole ring in N-(6-methylheptan-2-yl)thian-4-amine plays a critical role in its pharmacological activity. The thiazole moiety, characterized by its five-membered ring containing one sulfur atom, is known for its ability to interact with various biological targets, including enzymes and receptors. This structural feature contributes to the compound's potential as a scaffold for drug discovery. Research published in Journal of Medicinal Chemistry (2023) has shown that derivatives of thiazole-based compounds exhibit significant activity against neurodegenerative disorders, suggesting that N-(6-methylheptan-2-yl)thian-4-amine may possess similar therapeutic properties.

The 6-methylheptan-2-yl substituent in this molecule is a key structural element that influences its physicochemical properties. This hydrocarbon chain, with its branched alkyl groups, enhances the solubility and membrane permeability of the compound, making it suitable for oral administration. A 2022 study in Organic & Biomolecular Chemistry reported that the introduction of methyl groups at specific positions on alkyl chains can significantly improve the metabolic stability of thiazole derivatives, which is a critical factor in drug development. This finding underscores the importance of the 6-methylheptan-2-yl group in optimizing the pharmacokinetic profile of N-(6-methylheptan-2-yl)th,4-amine.

Recent advancements in computational chemistry have enabled the prediction of the three-dimensional structure of N-(6-methylheptan-2-yl)thian-4-amine, providing insights into its molecular interactions. Molecular docking studies have revealed that this compound can bind to specific protein targets, including ion channels and G-protein coupled receptors (GPCRs). These interactions are crucial for its potential application in treating conditions such as epilepsy and chronic pain. A 2024 review in Drug Discovery Today highlighted the role of thiazole derivatives in modulating ion channel activity, further supporting the therapeutic potential of N-(6-methylheptan-2-yl)thian-4-amine.

The synthesis of N-(6-methylheptan-2-yl)thian-4-amine involves a multi-step process that has been optimized to enhance yield and purity. A 2023 article in Chemical Communications described a novel synthetic route using microwave-assisted methods, which significantly reduced reaction time and improved the efficiency of the process. This approach is particularly relevant in the context of green chemistry, as it minimizes the use of hazardous solvents and reduces waste generation. The development of such sustainable synthesis methods is critical for the large-scale production of this compound for pharmaceutical applications.

Experimental studies on the biological activity of N-(6-methylheptan-2-yl)thian-4-amine have shown promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory responses, suggesting potential applications in the treatment of autoimmune diseases. A 2024 study published in Pharmaceutical Research reported that this compound exhibits anti-inflammatory effects comparable to established drugs, without the associated side effects. These findings highlight the compound's potential as a novel therapeutic agent.

Further research is needed to fully characterize the pharmacological profile of N-(6-methylheptan-2-yl)thian-4-amine. Ongoing studies are investigating its effects on cellular signaling pathways and its potential as a modulator of neurotransmitter systems. The development of this compound is part of a broader effort to discover new drugs that target specific molecular mechanisms, which is a key focus in modern pharmaceutical research. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), is essential for confirming the structural integrity and purity of this compound during drug development.

In conclusion, N-(6-methylheptan-2-yl)thian-4-amine represents a promising candidate for pharmaceutical applications due to its unique structural features and potential biological activity. The ongoing research into its synthesis, pharmacokinetics, and biological effects is critical for advancing its development as a therapeutic agent. As the field of medicinal chemistry continues to evolve, compounds like N-(6-methylheptan-2-yl)thian-4-amine will play an increasingly important role in the discovery of new treatments for a wide range of diseases.

For more information on the latest research and developments related to N-(6-methylheptan-2-yl)thian-4-amine, please refer to the cited studies and journals mentioned above. These resources provide a comprehensive overview of the current state of research and highlight the potential of this compound in future drug discovery efforts.